![molecular formula C16H13F2NO3 B6410387 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% CAS No. 1262005-82-2](/img/structure/B6410387.png)
5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95%
Overview
Description
5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid (5-EFCFBA) is an organic compound with a molecular formula of C11H9FO3. It is a white, crystalline solid that is soluble in organic solvents. 5-EFCFBA is a fluorinated benzoic acid derivative that has found numerous applications in scientific research. Due to its unique properties, 5-EFCFBA has been used in a variety of applications, such as in medicinal chemistry, organic synthesis, and biochemistry.
Scientific Research Applications
5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has found numerous applications in scientific research. It has been used as a building block in organic synthesis, as a starting material for the synthesis of other organic compounds, and as a reagent in the synthesis of pharmaceuticals. In addition, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has been used in the synthesis of novel polymers, as a ligand in coordination chemistry, and as a catalyst in the synthesis of polymers. 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has also been used in the synthesis of fluorescent probes and in the study of enzyme-catalyzed reactions.
Mechanism of Action
The mechanism of action of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is not fully understood. It is believed that 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% acts as a proton donor, donating protons to substrates in order to facilitate the reaction. In addition, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is thought to act as an electron sink, accepting electrons from substrates in order to facilitate the reaction. This mechanism of action allows 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% to act as a catalyst in the synthesis of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% are not fully understood. It is believed that 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% can act as an inhibitor of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2). In addition, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has been shown to reduce inflammation in animal models. However, further research is needed to determine the full range of biochemical and physiological effects of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95%.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% in laboratory experiments include its low cost, its availability, and its relatively low toxicity. In addition, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is relatively stable and can be used in a variety of organic synthesis reactions. The main limitation of using 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% in laboratory experiments is its low solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
The future directions for the use of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% in scientific research are numerous. Further research is needed to fully understand the biochemical and physiological effects of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95%. In addition, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% could be used in the development of novel pharmaceuticals, as well as in the synthesis of polymers and other organic compounds. Furthermore, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% could be used in the development of fluorescent probes for use in medical diagnostics. Finally, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% could be used in the study of enzyme-catalyzed reactions, as well as in the development of new catalysts for organic synthesis.
Synthesis Methods
5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% can be synthesized through a variety of methods. The most common method involves the condensation of 4-chloro-3-fluorophenylacetic acid and ethyl carbamate in the presence of a base. This reaction produces 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% in a yield of up to 95%. Other methods for the synthesis of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% include the reaction of ethyl chloroformate with 4-chloro-3-fluorophenylacetic acid and the reaction of ethyl chloroformate with 4-chloro-3-fluorophenylacetyl chloride.
properties
IUPAC Name |
5-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F2NO3/c1-2-19-15(20)11-5-3-10(8-14(11)18)9-4-6-13(17)12(7-9)16(21)22/h3-8H,2H2,1H3,(H,19,20)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPIDSRBDNBWZBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)F)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80691915 |
Source
|
| Record name | 4'-(Ethylcarbamoyl)-3',4-difluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80691915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoic acid | |
CAS RN |
1262005-82-2 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-[(ethylamino)carbonyl]-3′,4-difluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1262005-82-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-(Ethylcarbamoyl)-3',4-difluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80691915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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